Cas no 1038734-55-2 (2-Bromo-1-(hexyloxy)-4-methylbenzene)

• Product Name: 2-Bromo-1-(hexyloxy)-4-methylbenzene
• CAS No: 1038734-55-2
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6628285
• PubChem ID: 29006624
• Update Time: 2026-03-12

2-Bromo-1-(hexyloxy)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-hexoxy-4-methylbenzene
• 1-Bromo-2-n-hexyloxy-5-methylbenzene
• A1-13102
• 2-Bromo-1-(hexyloxy)-4-methylbenzene
• 1038734-55-2

• MDL： MFCD11198209
• Inchi： 1S/C13H19BrO/c1-3-4-5-6-9-15-13-8-7-11(2)10-12(13)14/h7-8,10H,3-6,9H2,1-2H3
• InChI Key： FBPIRSDZZMDDGA-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-(hexyloxy)-4-methylbenzene

2-Bromo-1-(hexyloxy)-4-methylbenzene (CAS No. 1038734-55-2)

2-Bromo-1-(hexyloxy)-4-methylbenzene is a versatile organic compound with the CAS registry number 1038734-55-2. This compound belongs to the class of bromobenzenes, which are widely studied in organic chemistry due to their unique reactivity and applications in various fields. The molecule consists of a benzene ring substituted with a bromine atom at position 2, a hexyloxy group at position 1, and a methyl group at position 4. This substitution pattern imparts distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

The molecular formula of 2-Bromo-1-(hexyloxy)-4-methylbenzene is C₁₃H₁₉BrO, and its molecular weight is approximately 267.26 g/mol. The compound exists as a solid under standard conditions, with a melting point of around 65°C and a boiling point of approximately 150°C under vacuum. Its solubility in common solvents such as dichloromethane, chloroform, and ether is moderate, while it is sparingly soluble in water due to its hydrophobic nature.

Recent studies have highlighted the potential of bromobenzenes derivatives, including 2-Bromo-1-(hexyloxy)-4-methylbenzene, in the field of drug discovery. The presence of the bromine atom makes it an excellent candidate for nucleophilic aromatic substitution reactions, which are crucial in synthesizing various bioactive molecules. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of anti-inflammatory agents and anticancer drugs. The hexyloxy group introduces additional functionality, enabling further chemical modifications to tailor the compound's properties for specific therapeutic applications.

In addition to its pharmaceutical applications, 2-Bromo-1-(hexyloxy)-4-methylbenzene has found utility in the synthesis of advanced materials. Its ability to undergo electrophilic aromatic substitution reactions has been leveraged in the development of novel polymers and high-performance adhesives. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a building block for creating thermally stable polymers with enhanced mechanical properties.

The synthesis of 2-Bromo-1-(hexyloxy)-4-methylbenzene typically involves a multi-step process starting from benzene derivatives. A common approach includes the bromination of a suitably substituted benzene ring followed by nucleophilic substitution to introduce the hexyloxy group. Researchers have optimized this process by employing microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields.

From an environmental perspective, understanding the fate and transport of bromobenzenes derivatives like 2-Bromo-1-(hexyloxy)-4-methylbenzene is crucial for assessing their potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to fully characterize its environmental behavior and develop strategies for mitigating any adverse effects.

In conclusion, 2-Bromo-1-(hexyloxy)-4-methylbenzene (CAS No. 1038734-55-2) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.